Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)

• Product name: Quinoline, 2,4,7-trimethoxy-
• CAS No: 51179-17-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 363039
• PubChem ID: 71366252

Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,4,7-trimethoxy-
• 2,4,7-trimethoxyquinoline
• 51179-17-0
• DTXSID30789619

• Inchi： InChI=1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
• InChI Key： XUYSBGBDEVKTKN-UHFFFAOYSA-N
• SMILES： COC1C=CC2C(=CC(=NC=2C=1)OC)OC

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 40.58